Cas no 1798517-95-9 (2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone)

• Product Name: 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone
• CAS No: 1798517-95-9
• MF: C₁₇H₂₂N₄OS
• MW: 330.447782039642
• CID: 5377013
• Update Time: 2025-07-15

2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

• Inchi： 1S/C17H22N4OS/c1-13(2)23-16-5-3-14(4-6-16)17(22)12-20-9-7-15(11-20)21-10-8-18-19-21/h3-6,8,10,13,15H,7,9,11-12H2,1-2H3
• InChI Key： RNKOSTUGERVKEG-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)C1)C(=O)C1=CC=C(SC(C)C)C=C1

Additional information on 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone

Professional Introduction to 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone (CAS No. 1798517-95-9)

2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone, identified by its CAS number 1798517-95-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple functional groups, including a propan-2-ylsulfanylphenyl moiety and a triazolyl-substituted pyrrolidine ring. The structural complexity of this molecule not only makes it a subject of interest for synthetic chemists but also positions it as a potential candidate for further exploration in drug discovery and development.

The propan-2-ylsulfanylphenyl group in the molecular structure contributes to the compound's hydrophobicity and lipophilicity, which are critical parameters in determining its solubility, permeability, and overall bioavailability. This feature is particularly relevant in the context of developing small-molecule drugs, where optimizing these properties can significantly enhance the efficacy and pharmacokinetic profile of a therapeutic agent. The presence of this group also suggests potential interactions with biological targets, such as proteins and enzymes, which are often mediated through hydrophobic interactions.

In contrast, the triazol-1-yl moiety introduces a nitrogen-rich heterocyclic ring system, which is known for its ability to participate in various non-covalent interactions, including hydrogen bonding and π-stacking. These interactions are crucial for modulating the binding affinity and selectivity of a compound towards its biological target. The triazolyl group is also frequently employed in medicinal chemistry due to its stability and versatility in forming complex molecular architectures. In this context, the combination of the triazolyl-substituted pyrrolidine ring with the propan-2-ylsulfanylphenyl group creates a unique scaffold that may exhibit novel biological activities.

The compound's structure also highlights its potential as a building block for more complex derivatives. By modifying either the propan-2-ylsulfanylphenyl or the triazolyl-pyrrolidine portion of the molecule, chemists can explore a wide range of structural variations to optimize pharmacological properties. For instance, introducing additional functional groups or altering the substitution patterns can fine-tune solubility, metabolic stability, and target specificity. Such modifications are essential steps in the drug discovery process, where iteratively refining molecular structures leads to the identification of lead compounds with improved therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have further enhanced our ability to predict and understand the behavior of complex molecules like 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone. These tools allow researchers to simulate interactions with biological targets at an atomic level, providing insights into binding mechanisms and potential side effects. Such simulations are invaluable in guiding experimental design and accelerating the drug development pipeline. By integrating experimental data with computational predictions, scientists can more efficiently navigate the complexities of molecular design and optimization.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug discovery due to their diverse biological activities and synthetic accessibility. Heterocycles like pyrrolidine and triazole are prevalent in many approved drugs due to their ability to mimic natural biomolecules and interact with biological systems in specific ways. The compound under discussion exemplifies this trend by combining two distinct heterocyclic systems into a single molecular entity. This dual-heterocyclic approach has shown promise in generating compounds with enhanced pharmacological profiles.

In addition to its structural features, 2-(4-propan-2-ylsulfanylphenyl)-1-[3-(triazol-1-yl)pyrrolidin-1-yl]ethanone may exhibit interesting physicochemical properties that make it suitable for various applications beyond drug development. For example, its unique combination of lipophilic and polar functional groups could make it a valuable intermediate in material science or as a component in formulations requiring controlled release properties. The compound's potential versatility underscores the importance of exploring multifunctional molecules that can bridge different scientific disciplines.

The synthesis of such complex molecules often involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, including transition-metal catalysis and flow chemistry, have enabled more efficient and sustainable production methods. These innovations not only improve the accessibility of complex compounds but also align with broader efforts to green chemistry principles by reducing waste and energy consumption.

Evaluation of biological activity is another critical aspect of studying compounds like 2-(4-propan-2-y lsulfanylphen y l)-1-[3-(triazol -1 -y l)pyrrolidin -1 -y l]ethanone . Initial studies often focus on assessing interactions with known targets or exploring potential mechanisms of action through cellular assays or enzyme inhibition studies. These preliminary investigations can provide valuable insights into the compound's therapeutic relevance and guide further research efforts. Collaborative efforts between synthetic chemists, biologists, and pharmacologists are essential for translating promising chemical entities into viable drug candidates.

The integration of genomics, proteomics, and bioinformatics has revolutionized our understanding of disease mechanisms and facilitated targeted drug discovery efforts. By leveraging these high-throughput technologies, researchers can identify key molecular targets associated with specific diseases or conditions. Compounds like 2-(4-propan -2 -y lsulfany lphen y l)-1-[3-(triazol -1 -y l)pyrrolidin -1 -y l]ethanone , with their intricate structures and diverse functional groups, may offer unique opportunities for addressing unmet medical needs through innovative therapeutic strategies.

In conclusion, 2-(4-propan -2 -y lsulfany lphen y l)-1-[3-(triazol -1 -y l)pyrrolidin -1 -y l]ethanone (CAS No. 1798517 -95 -9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmacological entities. Its combination of functional groups makes it a versatile scaffold for further exploration in drug discovery and development. As research continues to uncover new applications for complex organic compounds like this one, their potential contributions to medicine and science will undoubtedly expand.